Cas no 19344-55-9 (2-(1,4-oxazepan-4-yl)ethan-1-ol)

• Product Name: 2-(1,4-oxazepan-4-yl)ethan-1-ol
• CAS No: 19344-55-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD17292255
• CID: 4630163
• PubChem ID: 62972738
• Update Time: 2025-06-10

2-(1,4-oxazepan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-oxazepan-4-yl)ethan-1-ol

• MDL： MFCD17292255
• Inchi： 1S/C7H15NO2/c9-5-3-8-2-1-6-10-7-4-8/h9H,1-7H2
• InChI Key： HXRWAYUYJONGKT-UHFFFAOYSA-N
• SMILES： O1CCCN(CCO)CC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 2-(1,4-oxazepan-4-yl)ethan-1-ol

Introduction to 2-(1,4-oxazepan-4-yl)ethan-1-ol (CAS No. 19344-55-9)

2-(1,4-oxazepan-4-yl)ethan-1-ol, also known by its CAS number 19344-55-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 1,4-oxazepane ring and an ethanol group. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-(1,4-oxazepan-4-yl)ethan-1-ol is represented by the formula C₈H₁₅NO₂. The 1,4-oxazepane ring is a seven-membered heterocyclic structure that contains one oxygen atom and one nitrogen atom. This ring system is known for its flexibility and ability to form stable conformations, which can be advantageous in drug design. The ethanol group attached to the ring provides additional functionality, enhancing the compound's solubility and reactivity.

In recent years, 2-(1,4-oxazepan-4-yl)ethan-1-ol has been extensively studied for its potential as a lead compound in the development of new pharmaceuticals. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-(1,4-oxazepan-4-yl)ethan-1-ol to interact with these receptors makes it a promising candidate for the treatment of neurological disorders, such as anxiety and depression.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 2-(1,4-oxazepan-4-yl)ethan-1-ol as an anxiolytic agent. The researchers found that this compound exhibited significant binding affinity to the serotonin 5-HT_1A receptor, a key target for anxiolytic drugs. In animal models, 2-(1,4-oxazepan-4-yl)ethan-1-ol demonstrated dose-dependent anti-anxiety effects without causing sedation or motor impairment. These findings suggest that this compound could be developed into a safer and more effective alternative to existing anxiolytics.

Beyond its potential as an anxiolytic, 2-(1,4-oxazepan-4-yl)ethan-1-ol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This activity suggests that 2-(1,4-oxazepan-4-yl)ethan-1-ol could be useful in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1,4-oxazepan-4-yl)ethan-1-ol have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed throughout the body after oral administration. Additionally, preliminary toxicology studies have indicated that 2-(1,4-oxazepan-4-y l)ethan - 1 - ol strong > has a low toxicity profile , further supporting its potential for clinical development . p > < p > In conclusion , < strong > 2 - ( 1 , 4 - ox az epa n - 4 - yl ) etha n - 1 - ol ( CAS No . 193 4 4 - 55 - 9 ) strong > represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , it is likely that this compound will play an increasingly important role in the discovery and development of novel pharmaceuticals . p > article > response >